Cas no 2227695-98-7 (rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 2227695-98-7
• MF: C₁₂H₂₀INO₂
• MW: 337.197175979614
• CID: 5154929
• Update Time: 2025-05-23

rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C12H20INO2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8(6-9)7-13/h8-10H,4-7H2,1-3H3/t8-,9+,10-/m0/s1
• InChI Key： LPTBRFBUACUIOQ-AEJSXWLSSA-N
• SMILES： [C@]12([H])N(C(OC(C)(C)C)=O)[C@]([H])(CC1)C[C@H]2CI

Additional information on rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

Professional Introduction torac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2227695-98-7)

The compound rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by the CAS number 2227695-98-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a bicyclic azaborole core and multiple stereocenters, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

At the heart of this compound's appeal lies its complex stereochemistry, which is critical for determining its biological activity and pharmacokinetic properties. The presence of multiple stereocenters, specifically configured as (1r,2s,4s), allows for fine-tuned interactions with biological targets. This stereochemical diversity is a cornerstone in modern drug design, enabling researchers to optimize efficacy while minimizing side effects.

The molecular framework of rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate incorporates an azabicyclo[2.2.1]heptane scaffold, a structural motif that has shown promise in various pharmacological contexts. This bicyclic system provides rigidity and stability, which are essential attributes for drug candidates aiming to interact with biological macromolecules such as enzymes and receptors. The incorporation of an iodomethyl group at the 2-position further enhances the compound's synthetic utility, serving as a versatile handle for further functionalization through cross-coupling reactions.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems. The azabicyclo[2.2.1]heptane core is particularly relevant in this context, as it mimics the structure of natural neuroactive compounds. Preliminary studies suggest that derivatives of this scaffold may exhibit properties similar to those of known psychoactive agents, making them valuable candidates for exploring new therapeutic avenues in neurology and psychiatry.

The tert-butyl group at the 7-position adds another layer of complexity to the compound's behavior. This bulky substituent can influence both the compound's solubility and its interactions with biological targets. In drug design, such substituents are often strategically employed to improve pharmacokinetic profiles or to enhance binding affinity through steric hindrance.

One of the most exciting aspects of rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate is its potential as a building block for more complex molecules. The iodomethyl functionality provides a convenient entry point for further chemical manipulation via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of diverse aryl or vinyl groups, expanding the chemical space available for drug discovery.

The synthesis of this compound exemplifies the cutting-edge techniques employed in modern organic chemistry. Advanced catalytic methods and stereoselective reactions are crucial for constructing such intricate molecules with high enantiopurity. The ability to access specific stereoisomers like the (1r,2s,4s) configuration underscores the sophistication of contemporary synthetic strategies.

In light of recent advancements in computational chemistry and machine learning, virtual screening approaches have become increasingly prevalent in identifying promising drug candidates. The unique structural features of rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate make it an attractive candidate for these high-throughput virtual screening campaigns aimed at identifying novel bioactive molecules.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural motifs have implications in materials science and catalysis, where similar scaffolds are being explored for their unique electronic and steric properties. The versatility of azaborole derivatives continues to drive innovation across multiple scientific disciplines.

Ongoing research efforts are focused on exploring the pharmacological profile of derivatives derived from this scaffold. By systematically varying substituents and stereochemistry, researchers aim to uncover new mechanisms of action and identify compounds with improved therapeutic profiles compared to existing agents.

The integration of biocatalysis into synthetic routes presents another exciting frontier for this class of compounds. Enzymatic methods offer a sustainable alternative to traditional chemical synthesis, potentially reducing waste and improving yields while maintaining high enantiopurity.

In conclusion, rac-tert-butyl (1r,2s,4s)-2-(iodomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2227695-98-7) stands as a testament to the ingenuity and precision of modern medicinal chemistry. Its complex structure and versatile reactivity make it a valuable asset in the quest for novel therapeutic agents across various disease areas.